4-Chloro-5-fluoroquinoline
Overview
Description
4-Chloro-5-fluoroquinoline is a chemical compound with the molecular formula C9H5ClFN . It has a molecular weight of 181.6 . It is a solid substance that is stored at temperatures between 2-8°C in an inert atmosphere .
Synthesis Analysis
The synthesis of quinoline derivatives, including 4-Chloro-5-fluoroquinoline, involves a variety of methods such as cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . Novel approaches to functionalization of polyfluorinated quinolines, including nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds are also discussed .Molecular Structure Analysis
The InChI code for 4-Chloro-5-fluoroquinoline is 1S/C9H5ClFN/c10-6-4-5-12-8-3-1-2-7(11)9(6)8/h1-5H . The InChI key is DYIKKKLIBMNUEU-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemistry of fluorinated quinolines, including 4-Chloro-5-fluoroquinoline, is quite fascinating. A variety of synthetic methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations have been considered .Physical And Chemical Properties Analysis
4-Chloro-5-fluoroquinoline is a solid substance . It is stored in an inert atmosphere at temperatures between 2-8°C . The compound has a molecular weight of 181.6 .Scientific Research Applications
Synthesis of Fluorinated Quinolines
Fluorinated quinolines, including 4-Chloro-5-fluoroquinoline, are synthesized using a variety of methods, such as cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, and direct fluorinations . These methods are crucial in the production of fluorinated quinolines for various applications .
Biological Activity
Fluorinated quinolines, including 4-Chloro-5-fluoroquinoline, exhibit remarkable biological activity. They are known to enhance the biological activity of fluorinated compounds and provide unique properties . They are used as inhibitors of various enzymes, exhibiting antibacterial, antineoplastic, and antiviral activities .
Medical Applications
Fluorinated quinolines have found significant applications in medicine. For instance, the quinoline skeleton has been used as a basic structure for the development of synthetic antimalarial drugs . Additionally, the antineoplastic drug Brequinar® and its analogs have proven useful in transplantation medicine, and also for the treatment of rheumatic arthritis and psoriasis .
Treatment of Heart Diseases
Flosequinan, a fluorinated quinoline, is one of the new generation drugs for the treatment of heart diseases .
Antibacterial Activity
Fluoroquinolones, a family of fluorinated quinolines, exhibit a broad spectrum of antibacterial activity . This makes them valuable in the treatment of various bacterial infections .
Agricultural Applications
A number of fluorinated quinolines, including 4-Chloro-5-fluoroquinoline, have found application in agriculture . They are used to control pests and diseases that affect crops .
Components for Liquid Crystals
Fluorinated quinolines are also used as components for liquid crystals . This is due to their unique properties, which make them suitable for this application .
Cyanine Dyes
Quinolines, including fluorinated quinolines, are used in the production of cyanine dyes . These dyes have a wide range of applications, including in the textile and printing industries .
Safety And Hazards
Future Directions
Fluorinated quinolines, including 4-Chloro-5-fluoroquinoline, have found applications in various fields due to their unique properties . They are used in medicine, agriculture, and as components for liquid crystals . The growing interest in these compounds has stimulated research studies aimed at developing novel methods of synthesis, studying the reactivity of fluorinated quinolines, and exploring their potential practical applications .
properties
IUPAC Name |
4-chloro-5-fluoroquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClFN/c10-6-4-5-12-8-3-1-2-7(11)9(6)8/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYIKKKLIBMNUEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CC(=C2C(=C1)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80677799 |
Source
|
| Record name | 4-Chloro-5-fluoroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80677799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5-fluoroquinoline | |
CAS RN |
1229037-03-9 |
Source
|
| Record name | 4-Chloro-5-fluoroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80677799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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